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Compound of Interest

Compound Name:
4-[(2,4-

dichlorobenzyl)oxy]benzaldehyde

Cat. No.: B187626 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed summary of the available chemical identifier information for

4-[(2,4-dichlorobenzyl)oxy]benzaldehyde and its closely related structural isomer. Due to the

apparent rarity of the specified compound in public chemical databases, this guide also

includes confirmed data for a commercially available isomer to facilitate further research and

procurement.

Compound Identification
A thorough search of chemical databases indicates that while the IUPAC name for 4-[(2,4-
dichlorobenzyl)oxy]benzaldehyde can be systematically determined, a registered CAS

number is not readily available. This suggests the compound is not widely cataloged. However,

comprehensive data is available for the structural isomer, 2-[(2,4-

dichlorobenzyl)oxy]benzaldehyde.

The systematically derived IUPAC name for the requested compound is 4-[(2,4-

dichlorophenyl)methoxy]benzaldehyde.

For comparative purposes and to aid in further investigation, the verified identification data for a

key isomer is provided below.
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Data Summary
The following table summarizes the IUPAC name and CAS number for a closely related and

cataloged isomer.

Compound Name IUPAC Name CAS Number

2-[(2,4-

dichlorobenzyl)oxy]benzaldehy

de

2-[(2,4-

dichlorophenyl)methoxy]benzal

dehyde

52803-60-8[1]

Experimental Protocols
Detailed experimental protocols for the synthesis of precursors to these compounds, such as

2,4-dichlorobenzaldehyde, can be found in various chemical literature and patents. One

common method is the Vilsmeier-Haack reaction, which involves the formylation of an aromatic

ring.

General Workflow for Precursor Synthesis (Vilsmeier-Haack Reaction):
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Reactants

Process

Product

1,3-Dichlorobenzene

Formylation Reaction

DMF + POCl3
(Vilsmeier Reagent)

Aqueous Workup
(Hydrolysis)

Purification
(e.g., Recrystallization)

2,4-Dichlorobenzaldehyde

Click to download full resolution via product page

A generalized workflow for the synthesis of 2,4-dichlorobenzaldehyde.

The subsequent etherification with the appropriate dichlorobenzyl halide would yield the final

product. The specific positional outcome (ortho, meta, or para-substitution) is determined by

the choice of starting materials and reaction conditions.

Logical Data Retrieval Pathway
The process for identifying the requested chemical information involved a structured query of

public chemical databases.
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User Query:
4-[(2,4-dichlorobenzyl)oxy]benzaldehyde

Database Search
(e.g., PubChem)

No Direct Match Found

Infer IUPAC Name:
4-[(2,4-dichlorophenyl)methoxy]benzaldehyde

Search for Isomers Found: 2-[(2,4-dichlorophenyl)methoxy]benzaldehyde
CAS: 52803-60-8

Compile Report

Click to download full resolution via product page

Logical workflow for the identification of the requested compound and its isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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